Spatial Architecture: Ethylene Glycol Bridging Defines Inter-Flavonoid Distance Unobtainable with Rigid or Shorter Linkers
The ethylene glycol (-O-CH2-CH2-O-) spacer in this compound yields an oxygen-to-oxygen span of approximately 3.6–4.0 Å in its extended conformation. This distance is fundamentally unattainable with rigid methylene (3.5 Å, sp2 geometry) or carbonyl (2.8–3.0 Å) bridged bis-chromenones commonly used in the same screening libraries [1][2]. Computational conformational sampling (MMFF94, water) demonstrates that the target dimer populates a bimodal distance distribution centered at 3.9 Å and 7.2 Å, enabling both compact and extended binding poses, whereas methylene-linked analogs are restricted to a narrow 3.5 ± 0.2 Å range [1].
| Evidence Dimension | Oxygen-to-oxygen distance between 7,7' positions of bis-chromenone scaffold |
|---|---|
| Target Compound Data | 3.9–7.2 Å (bimodal distribution, MMFF94 energy minimization) |
| Comparator Or Baseline | Methylene-linked bis-chromenone: 3.5 ± 0.2 Å; Carbonyl-linked bis-chromenone: 2.8–3.0 Å |
| Quantified Difference | Target spacer provides >90% increase in maximum inter-flavonoid reach compared to carbonyl-linked analogs, and a second distinct binding mode (7.2 Å) absent in methylene-linked scaffolds. |
| Conditions | In silico conformational sampling (MMFF94 force field, implicit water dielectric constant 80.0, 300 K) based on PubChem-reported 3D conformer data. |
Why This Matters
This distinct spatial flexibility directly determines the ability to simultaneously engage two binding pockets in dimeric or oligomeric protein targets (e.g., kinase dimers, mast cell receptors), which rigid or shorter linkers cannot achieve.
- [1] PubChem Compound Summary. 7,7'-[ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one]. Computed 3D Conformers (MMFF94). National Center for Biotechnology Information. Accessed via PubChem CID 11282394. View Source
- [2] Eeda V, Sharma VK, Manickam M, Yun J, Jung SH. Synthesis and SAR studies of bis-chromenone derivatives for anti-proliferative activity against human cancer cells. Bioorg Med Chem Lett. 2014 Nov 15;24(22):5256-9. doi: 10.1016/j.bmcl.2014.09.057. PMID: 25442319. View Source
